7-Keto Cholesterol

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21?,22+,23+,25+,26+,27-/m1/s1
• InChIKey: YIKKMWSQVKJCOP-SBMSYAAPSA-N

7-Keto Cholesterol: Chemical Identity & Baseline Characteristics

7-Keto Cholesterol (7-KC; CAS 566-28-9; synonym: 7-oxocholesterol) is a cholestanoid oxysterol that differs structurally from cholesterol by a single ketone (=O) substituent at the C7 position in place of a hydrogen atom, yielding the molecular formula C₂₇H₄₄O₂ and a monoisotopic mass of 400.33 Da [1]. It is formed predominantly through free radical-mediated autoxidation of cholesterol rather than enzymatic hydroxylation, and constitutes one of the most abundant oxysterol species in oxidized low-density lipoprotein (oxLDL) and human atherosclerotic plaque [2]. 7-KC is now recognized as a pathogenic molecule implicated in atherosclerosis, age-related macular degeneration, lysosomal storage disorders including Niemann-Pick type C and Wolman disease, and is under active investigation as both a disease biomarker and a potential therapeutic target [3].

Compound class Autoxidation-derived oxysterol (7-ketocholesterol)

Research models Atherosclerosis, age-related macular degeneration, lysosomal storage disorder models

Analytical context LC-MS/MS or GC-MS standard for oxysterol quantification in research matrices

• [1] National Institute of Standards and Technology (NIST). Cholesterol, 7-oxo- (7-Ketocholesterol). NIST Chemistry WebBook, SRD 69. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=566-28-9 View Source
• [2] Brown AJ, Jessup W. Oxysterols and atherosclerosis. Atherosclerosis. 1999;142(1):1-28. doi:10.1016/S0021-9150(98)00196-8 View Source
• [3] 7-Ketocholesterol: A pathogenic oxysterol in atherosclerosis and lysosomal storage disorders – Molecular insights and clinical implications. J Steroid Biochem Mol Biol. 2025;250:106525. doi:10.1016/j.jsbmb.2025.106525 View Source

7-Keto Cholesterol: Why Compound-Specific Procurement Matters

Despite sharing the cholesterol backbone, individual oxysterols exhibit fundamentally divergent biological profiles that preclude generic substitution. In a systematic comparative study of ten commonly occurring oxysterols in U937 human promonocytic leukemia cells, only 7β-hydroxycholesterol, 7-ketocholesterol, and cholesterol-5β,6β-epoxide induced cytotoxic effects (phosphatidylserine externalization, mitochondrial depolarization, and nuclear condensation), while 25-hydroxycholesterol, 27-hydroxycholesterol, 7α-hydroxycholesterol, and several other oxysterols were devoid of cytotoxicity under identical conditions [1]. Furthermore, 7-KC and 7β-hydroxycholesterol — although structurally interconvertible via 11β-hydroxysteroid dehydrogenase type 1 — display measurably different pharmacokinetics, vascular effects, and receptor activation profiles [2]. The presence of a ketone rather than a hydroxyl group at C7 fundamentally alters interaction with cytochrome P450 enzymes (CYP27A1, CYP7A1), nuclear receptors (LXR), and cellular membranes, meaning that experimental outcomes obtained with one oxysterol cannot be reliably extrapolated to another [3]. The quantitative evidence presented in Section 3 establishes exactly where these differences are both measurable and consequential for experimental design and compound selection.

7-Ketocholesterol (Target)

Vasoactive; impairs aortic contraction; t½ 1.5 h

7β-Hydroxycholesterol

No vascular effect; t½ 1.9 h; interconverts via 11β-HSD1

Vascular and clearance profiles may not transfer despite metabolic interconversion.

7-Ketocholesterol (Target)

Cytotoxic in U937 cells; LXR non-agonist in ARPE-19

25-/27-Hydroxycholesterol

Non-cytotoxic in U937 cells; LXR agonists

Cytotoxicity and LXR signaling endpoints differ; substitution may miss atheroma-relevant oxysterol challenge effects.

• [1] Lemaire-Ewing S, Prunet C, Montange T, et al. Comparison of the cytotoxic, pro-oxidant and pro-inflammatory characteristics of different oxysterols. Cell Biol Toxicol. 2005;21(2):97-114. doi:10.1007/s10565-005-0141-2 View Source
• [2] Mitic T, Andrew R, Walker BR, Hadoke PWF. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the regulation of 7-oxysterol levels in the arterial wall through the inter-conversion of 7-ketocholesterol and 7β-hydroxycholesterol. Biochimie. 2013;95(3):548-555. doi:10.1016/j.biochi.2012.08.006 View Source
• [3] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. doi:10.1194/jlr.M014217 View Source

7-Keto Cholesterol: Differentiation Evidence vs. Analog Oxysterols

CYP27A1 Metabolic Turnover: 7-KC vs. Cholesterol

In a purified recombinant CYP27A1 system, 7-KC and cholesterol displayed similar binding affinities (Kd: 0.07 ± 0.01 µM for 7-KC vs. 0.14 ± 0.03 µM for cholesterol, indicating slightly tighter 7-KC binding), yet 7-KC was turned over at a dramatically higher rate. The turnover number for 7-KC was 40.40 ± 2.51 min⁻¹ (retinal phospholipid system) and 36.28 ± 1.48 min⁻¹ (RPE phospholipid system), compared to 10.56 ± 0.37 and 9.28 ± 0.61 min⁻¹ for cholesterol, respectively, amounting to an approximately 3.8- to 3.9-fold higher metabolic rate for 7-KC [1]. This kinetic preference was confirmed functionally: two 7-KC-derived CYP27A1 metabolites (3β,27-dihydroxy-5-cholesten-7-one and 3β-hydroxy-5-cholesten-7-one-26-oic acid) were detected by isotope-dilution GC-MS in bovine RPE but not in neural retina, establishing tissue-specific clearance routing for 7-KC that is distinct from cholesterol [2].

CYP27A1 turnover

Head-to-head

7-KC: 40.40 min⁻¹ vs Cholesterol: 10.56 min⁻¹

~3.8-fold higher metabolic clearance supports CYP27A1 substrate specificity.

Tissue-specific metabolites detected in bovine RPE.

Evidence Dimension	CYP27A1 substrate turnover rate (enzyme kinetics in reconstituted in vitro systems)
Target Compound Data	7-KC turnover number: 40.40 ± 2.51 min⁻¹ (retinal PL); 36.28 ± 1.48 min⁻¹ (RPE PL); Kd: 0.07 ± 0.01 µM
Comparator Or Baseline	Cholesterol turnover number: 10.56 ± 0.37 min⁻¹ (retinal PL); 9.28 ± 0.61 min⁻¹ (RPE PL); Kd: 0.14 ± 0.03 µM
Quantified Difference	~3.8- to 3.9-fold higher turnover rate for 7-KC despite similar binding affinity; Kd for 7-KC is approximately 2-fold lower (tighter binding)
Conditions	Purified recombinant human CYP27A1; reconstituted system with retinal phospholipids (retinal PL) and RPE phospholipids (RPE PL); spectral binding assay for Kd; enzyme activity assay for turnover number; triplicate measurements ± SD

Why This Matters

7-KC is not merely a passive oxidation product — it is actively and preferentially cleared by CYP27A1 at rates far exceeding cholesterol, making it a distinct biochemical entity for studies of sterol clearance in retina and atherosclerosis, and requiring compound-specific handling in metabolic fate experiments.

• [1] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. Table 1: Turnover numbers and Kd values. doi:10.1194/jlr.M014217 View Source
• [2] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. doi:10.1194/jlr.M014217 View Source

Cytotoxic vs. Non-Cytotoxic Oxysterols in U937 Cells

In a controlled head-to-head study on U937 monocytic cells, the four major oxysterols found in human atheroma were tested individually at atheroma-relevant proportions. 7-KC and 7β-hydroxycholesterol each induced caspase activation, reactive oxygen species (ROS) production, cellular thiol depletion, and permeabilization of both lysosomal and mitochondrial membranes, ultimately leading to cell death. In stark contrast, 25-hydroxycholesterol (25-OH) and 27-hydroxycholesterol (27-OH) — both enzymatically-derived oxysterols — failed to cause any of these cytotoxic alterations under identical conditions [1]. Furthermore, a separate systematic comparison of ten oxysterols in the same U937 cell line confirmed that only 7β-hydroxycholesterol, 7-ketocholesterol, and cholesterol-5β,6β-epoxide induced cytotoxicity (measured by phosphatidylserine externalization, loss of mitochondrial membrane potential, propidium iodide permeability, and nuclear condensation/fragmentation), while the remaining seven oxysterols — including 25-hydroxycholesterol and 27-hydroxycholesterol — did not [2]. Cholesterol itself elicited none of these effects, demonstrating that the toxicity is conferred specifically by the C7 oxidation pattern [2].

Cytotoxicity profile

Head-to-head

7-KC: cytotoxic (caspase+, ROS+, permeabilization) 25-/27-OHC: non-cytotoxic

Only C7-oxidized oxysterols trigger cell death in monocytic models.

Enzymatically-derived oxysterols lack intrinsic cytotoxicity.

Evidence Dimension	Induction of cytotoxicity, caspase activation, ROS production, and organelle membrane permeabilization
Target Compound Data	7-KC: positive for caspase activation, ROS production, thiol depletion, lysosomal permeabilization, mitochondrial permeabilization, and cell death induction in U937 cells
Comparator Or Baseline	25-hydroxycholesterol and 27-hydroxycholesterol: no caspase activation, no ROS production above baseline, no thiol depletion, no lysosomal/mitochondrial permeabilization, no cell death in U937 cells under identical conditions
Quantified Difference	Qualitative binary difference: 7-KC = cytotoxic; 25-OHC and 27-OHC = non-cytotoxic in this system. Synergistic cytotoxicity was observed when 7-KC and 7β-OHC were combined.
Conditions	U937 human promonocytic leukemia cells; oxysterols tested individually and in atheroma-relevant mixtures; endpoints assessed by fluorescence probes for ROS (DCFH-DA), DTNB assay for thiols, acridine orange for lysosomal integrity, JC-1 for mitochondrial membrane potential, caspase activity assays, and TUNEL for DNA fragmentation

Why This Matters

For any experiment requiring a cytotoxic atheroma-relevant oxysterol challenge, 7-KC and 7β-OHC represent the active species; substituting with 25-OHC or 27-OHC would produce false-negative results, as these enzymatically-derived oxysterols lack intrinsic cytotoxicity in monocytic models despite being abundant in plaque.

• [1] Larsson DA, Baird S, Nyhalah JD, Yuan XM, Li W. Oxysterol mixtures, in atheroma-relevant proportions, display synergistic and proapoptotic effects. Free Radic Biol Med. 2006;41(6):902-910. doi:10.1016/j.freeradbiomed.2006.05.032 View Source
• [2] Lemaire-Ewing S, Prunet C, Montange T, et al. Comparison of the cytotoxic, pro-oxidant and pro-inflammatory characteristics of different oxysterols. Cell Biol Toxicol. 2005;21(2):97-114. doi:10.1007/s10565-005-0141-2 View Source

Plasma Elimination: 7-KC vs. 7β-Hydroxycholesterol in Humans

In a direct in vivo human pharmacokinetic study, deuterium-labeled 7-KC and 7β-hydroxycholesterol were administered intravenously to two healthy volunteers, and blood samples were collected at serial time points. The mean elimination half-life of 7-KC from the circulation was estimated at 1.5 hours, compared to 1.9 hours for 7β-hydroxycholesterol [1]. Importantly, infusion of deuterium-labeled 7-KC resulted in the appearance of labeled 7β-hydroxycholesterol, and vice versa — confirming that these two C7-oxidized species undergo bidirectional interconversion in humans via 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) [2]. The shorter half-life of 7-KC relative to 7β-OHC suggests more rapid metabolic clearance or tissue uptake of the ketone form, which is mechanistically consistent with the 3.8-fold faster CYP27A1 turnover demonstrated in vitro (see Evidence Item 1 above).

Elimination t½

Head-to-head

7-KC: 1.5 h 7β-OHC: 1.9 h

~21% shorter half-life for 7-KC implies distinct steady-state biomarker profiles.

Interconversion confirmed in human volunteers.

Evidence Dimension	Plasma elimination half-life in humans following intravenous administration
Target Compound Data	7-Ketocholesterol: mean half-life = 1.5 h
Comparator Or Baseline	7β-Hydroxycholesterol: mean half-life = 1.9 h
Quantified Difference	7-KC half-life is ~21% shorter than 7β-OHC (1.5 h vs. 1.9 h); difference = 0.4 h
Conditions	Two healthy human volunteers; deuterium-labeled 7-KC and 7β-OHC administered intravenously; serial blood sampling over time; GC-MS analysis of labeled oxysterol concentrations

Why This Matters

For biomarker studies measuring circulating oxysterol levels, the differential clearance kinetics mean that 7-KC and 7β-OHC cannot be treated as interchangeable surrogate markers of oxidative stress — their steady-state levels will reflect distinct contributions from production and clearance rates, and study designs must account for the 21% shorter half-life of 7-KC.

• [1] Larsson H, Böttiger Y, Iuliano L, Diczfalusy U. In vivo interconversion of 7β-hydroxycholesterol and 7-ketocholesterol, potential surrogate markers for oxidative stress. Free Radic Biol Med. 2007;43(5):695-701. doi:10.1016/j.freeradbiomed.2007.04.033 View Source
• [2] Mitic T, Andrew R, Walker BR, Hadoke PWF. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the regulation of 7-oxysterol levels in the arterial wall through the inter-conversion of 7-ketocholesterol and 7β-hydroxycholesterol. Biochimie. 2013;95(3):548-555. doi:10.1016/j.biochi.2012.08.006 View Source

LXR Transactivation: 7-KC vs. 25- and 27-Hydroxycholesterol

In ARPE-19 human retinal pigment epithelial cells, dual luciferase reporter assays revealed a critical functional dichotomy among oxysterols: 27-hydroxycholesterol (27-OHC) and 25-hydroxycholesterol (25-OHC) significantly increased LXR-mediated transcriptional activity, consistent with their established roles as endogenous LXR agonists. In contrast, 7-KC did not increase LXR-mediated transcription above baseline [1]. All three oxysterols (27-OHC, 25-OHC, and 7-KC) inhibited estrogen receptor (ER)-mediated transcriptional activity, demonstrating that 7-KC retains some receptor modulatory capacity but is selectively devoid of LXR transactivation activity [1]. Importantly, the LXR agonist GW3965 and the LXR antagonist ECHS both failed to protect against 7-KC-induced cytotoxicity, whereas estradiol (E2) reduced 25-OHC- and 27-OHC-induced cytotoxicity but not 7-KC-induced toxicity [2]. This indicates that 7-KC's toxic mechanism operates independently of LXR signaling, differentiating it mechanistically from the enzymatically-derived oxysterols.

LXR signaling

Head-to-head

7-KC: no LXR activation 25/27-OHC: LXR agonists

LXR-independent signaling differentiates autoxidation-derived from enzymatic oxysterols.

Cytotoxicity not rescued by LXR modulators.

Evidence Dimension	LXR transcriptional activity measured by dual luciferase reporter assay; ER transcriptional activity; cytoprotection by LXR modulators
Target Compound Data	7-KC: no increase in LXR-mediated transcription; inhibited ER-mediated transcription; cytotoxicity not rescued by LXR agonist (GW3965) or LXR antagonist (ECHS)
Comparator Or Baseline	27-OHC and 25-OHC: both increased LXR-mediated transcription; both inhibited ER-mediated transcription; cytotoxicity partially rescued by estradiol (E2)
Quantified Difference	Qualitative functional dichotomy: 7-KC = LXR non-agonist; 27-OHC and 25-OHC = LXR agonists. Differential estradiol rescue: E2 protects against 25-OHC/27-OHC cytotoxicity but not 7-KC cytotoxicity.
Conditions	ARPE-19 human retinal pigment epithelial cells; 24 h oxysterol incubation; dual luciferase reporter assay for LXR and ER transcriptional activity; Cytotox-ONE assay for cytotoxicity; JC-1 for mitochondrial membrane potential; ELISA for cytokine levels

Why This Matters

For studies investigating LXR-dependent gene regulation, cholesterol metabolism, or anti-inflammatory pathways, 7-KC must be selected as a negative control or LXR-independent stressor, while 25-OHC or 27-OHC serve as positive LXR agonists; using 7-KC as an 'oxysterol control' in LXR experiments would yield misleading conclusions about receptor involvement.

• [1] Dasari B, Prasanthi JRP, Meiers C, Singh BB, Ghribi O. Differential effects of the estrogen receptor agonist estradiol on toxicity induced by enzymatically-derived or autoxidation-derived oxysterols in human ARPE-19 cells. Curr Eye Res. 2013;38(11):1159-1171. doi:10.3109/02713683.2013.811258 View Source
• [2] Dasari B, Prasanthi JRP, Meiers C, Singh BB, Ghribi O. Differential effects of the estrogen receptor agonist estradiol on toxicity induced by enzymatically-derived or autoxidation-derived oxysterols in human ARPE-19 cells. Curr Eye Res. 2013;38(11):1159-1171. (Results: ER vs. LXR transactivation and cytoprotection data). doi:10.3109/02713683.2013.811258 View Source

IL-8 Secretion in RPE Cells: Oxysterol Comparison

In primary porcine retinal pigment epithelial (RPE) cells exposed to 50 µM of each oxysterol for 24–48 hours, all three oxysterols tested (25-hydroxycholesterol, 24-hydroxycholesterol, and 7-ketocholesterol) enhanced IL-8 gene expression and IL-8 protein secretion, but with a clear and reproducible rank order: 25-hydroxycholesterol > 24-hydroxycholesterol > 7-ketocholesterol [1]. IL-8 protein was quantified by ELISA in culture supernatants. All oxysterols induced a significant 2- to 4-fold increase in intracellular reactive oxygen species (ROS) compared to untreated controls, but the pro-inflammatory IL-8 secretory response was least pronounced for 7-KC [1]. This contrasts with findings in U937 monocytic cells where 7-KC co-clustered with 7β-OHC in the highest O₂•⁻ overproduction group (quantified by hydroethidine fluorescence via flow cytometry), indicating cell-type-specific inflammatory response profiles [2].

IL-8 secretion rank

Reported

25-OHC > 24-OHC > 7-KC

7-KC ranked lowest for chemokine output in RPE cells despite ROS induction.

Cell-type specific; different ranking in monocytic cells.

Evidence Dimension	IL-8 protein secretion (ELISA) and IL-8 gene expression (RT-PCR) in RPE cells following oxysterol exposure
Target Compound Data	7-Ketocholesterol (50 µM): induced IL-8 secretion, but ranked lowest of the three oxysterols tested (third of three)
Comparator Or Baseline	25-Hydroxycholesterol (50 µM): highest IL-8 induction; 24-Hydroxycholesterol (50 µM): intermediate IL-8 induction; Rank order: 25-OHC > 24-OHC > 7-KC
Quantified Difference	Rank-order difference (third of three). All three oxysterols induced 2- to 4-fold ROS increase vs. control, but IL-8 secretion was lowest for 7-KC.
Conditions	Primary porcine RPE cells at confluence; 50 µM oxysterol concentration; 24 h and 48 h incubation; IL-8 protein by ELISA; IL-8 mRNA by semi-quantitative RT-PCR; ROS by DCFH-DA fluorescent probe; mitochondrial dehydrogenase activity assay

Why This Matters

For retinal inflammation models where differential IL-8 induction is a key endpoint, 25-OHC should be selected as the positive pro-inflammatory control and 7-KC as a comparator that induces ROS and mitochondrial stress with comparatively lower chemokine output; this rank-order distinction is essential for proper experimental design in age-related macular degeneration research.

• [1] Joffre C, Leclere L, Buteau B, et al. Oxysterols induced inflammation and oxidation in primary porcine retinal pigment epithelial cells. Curr Eye Res. 2007;32(3):271-280. doi:10.1080/02713680601187951 View Source
• [2] Lemaire-Ewing S, Prunet C, Montange T, et al. Comparison of the cytotoxic, pro-oxidant and pro-inflammatory characteristics of different oxysterols. Cell Biol Toxicol. 2005;21(2):97-114. (Superoxide production data: hydroethidine flow cytometry). doi:10.1007/s10565-005-0141-2 View Source

Vascular Contractility: 7-KC vs. 7β-Hydroxycholesterol in Aortic Rings

In isolated mouse aortic ring preparations, incubation with 7-KC (25 µM) for 4–24 hours significantly attenuated noradrenaline-induced contraction, with Eₘₐₓ decreasing from 0.78 ± 0.28 to 0.40 ± 0.08 mN/mm at 4 h (p < 0.05) and from 2.28 ± 0.34 to 1.56 ± 0.48 mN/mm at 24 h (p < 0.05) [1]. In contrast, incubation with 7β-hydroxycholesterol (7β-OHC, 20 µM) under identical conditions had no significant effect on noradrenaline-induced contraction. Neither oxysterol affected endothelium-dependent (acetylcholine) or endothelium-independent (sodium nitroprusside) relaxation [1]. Furthermore, GC-MS analysis of aortic wall tissue from chow-fed C57Bl6/J mice revealed that endogenous 7-KC concentrations (1.41 ± 0.81 ng/mg) were approximately 8.8-fold higher than 7β-OHC (0.16 ± 0.06 ng/mg; p = 0.05) [1]. 11β-HSD1 was confirmed to interconvert 7-KC and 7β-OHC within the aortic wall, with this activity lost in aorta from 11β-HSD1 knockout mice [2].

Aortic contraction

Head-to-head

7-KC: ~49% Eₘₐₓ reduction 7β-OHC: no significant effect

7-KC impairs vasoactivity; 7β-OHC does not. Endogenous aortic 7-KC is 8.8-fold higher.

Use 7-KC as vasoactive challenge agent in aortic ring models.

Evidence Dimension	Effect on noradrenaline-induced contraction (Eₘₐₓ) in isolated mouse aortic rings; endogenous aortic wall oxysterol concentration
Target Compound Data	7-KC (25 µM): Eₘₐₓ reduction from 0.78 ± 0.28 to 0.40 ± 0.08 mN/mm at 4 h (p < 0.05); 2.28 ± 0.34 to 1.56 ± 0.48 mN/mm at 24 h (p < 0.05). Endogenous aortic concentration: 1.41 ± 0.81 ng/mg
Comparator Or Baseline	7β-OHC (20 µM): no significant effect on noradrenaline-induced contraction at either 4 h or 24 h. Endogenous aortic concentration: 0.16 ± 0.06 ng/mg
Quantified Difference	7-KC reduces contraction Eₘₐₓ by ~49% at 4 h and ~32% at 24 h vs. vehicle control; 7β-OHC shows no significant effect. Endogenous tissue levels: 7-KC is ~8.8-fold higher than 7β-OHC (p = 0.05).
Conditions	Endothelium-intact aortic rings from C57Bl6/J mice; 4–24 h incubation; noradrenaline concentration-response curves; acetylcholine and sodium nitroprusside relaxation assays; GC-MS quantification of tissue oxysterols

Why This Matters

For vascular pharmacology studies, 7-KC — not 7β-OHC — should be selected as the vasoactive 7-oxysterol challenge agent; the ~8.8-fold higher endogenous aortic concentration of 7-KC further supports its greater pathophysiological relevance in arterial dysfunction, and studies using 7β-OHC as a surrogate would miss the contractile impairment phenotype.

• [1] Mitic T, Andrew R, Walker BR, Hadoke PWF. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the regulation of 7-oxysterol levels in the arterial wall through the inter-conversion of 7-ketocholesterol and 7β-hydroxycholesterol. Biochimie. 2013;95(3):548-555. doi:10.1016/j.biochi.2012.08.006 View Source
• [2] Mitic T, Andrew R, Walker BR, Hadoke PWF. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the regulation of 7-oxysterol levels in the arterial wall. Biochimie. 2013;95(3):548-555. (11β-HSD1 knockout mouse data; interconversion activity). doi:10.1016/j.biochi.2012.08.006 View Source

7-Keto Cholesterol: Application Scenarios

Cardiovascular Biomarker & Risk Stratification Studies

Plasma 7-KC has been validated as an independent predictor of incident cardiovascular events in both stable coronary artery disease patients (adjusted HR 1.76, 95% CI 1.42–2.21, Q4 vs. Q1, median 4.6-year follow-up, n = 1,016) and in the general population (adjusted HR 1.70, 95% CI 1.45–1.91, Q4 vs. Q1, median 5.2-year follow-up, n = 1,944) [1]. 7-KC levels improved model discrimination metrics (C-statistic, NRI, IDI) beyond traditional risk factors and high-sensitivity C-reactive protein [1]. For procurement, 7-KC is the appropriate analytical standard for LC-MS/MS or GC-MS assay development targeting this specific oxysterol biomarker, as its rapid plasma half-life (1.5 h) and interconversion with 7β-OHC via 11β-HSD1 necessitate compound-specific calibration rather than reliance on a generic oxysterol mixture .

RPE Toxicity & Age-Related Macular Degeneration Research

7-KC is endogenously generated in the posterior eye and is implicated in AMD pathogenesis. Purified recombinant CYP27A1 metabolizes 7-KC at a ~3.8-fold higher rate than cholesterol, and CYP27A1-derived 7-KC metabolites have been detected specifically in bovine RPE but not neural retina by isotope-dilution GC-MS, establishing a tissue-specific clearance mechanism [1]. In ARPE-19 cells, 7-KC is cytotoxic through LXR-independent mechanisms, distinguishing it from 25-OHC and 27-OHC whose toxicity can be partially rescued by estrogen receptor agonists . For AMD-related experimental models, 7-KC should be procured as the primary autoxidation-derived oxysterol challenge agent, with 25-OHC and 27-OHC serving as enzymatically-derived comparators with distinct receptor signaling profiles.

Vascular Pharmacology & 11β-HSD1 Interconversion

7-KC directly impairs vascular contractility in isolated aortic rings (attenuating noradrenaline-induced contraction by ~49% at 4 h), whereas 7β-OHC has no significant vasoactive effect despite being its direct metabolic interconversion product via 11β-HSD1 [1]. Endogenous aortic wall concentrations of 7-KC exceed those of 7β-OHC by ~8.8-fold in mice, establishing 7-KC as the dominant endogenous vasoactive 7-oxysterol species [1]. For vascular function studies, 7-KC must be obtained as the primary test compound, with 7β-OHC used only as a negative vasoactive control or for interconversion tracer studies. The availability of 11β-HSD1 knockout mouse tissue further enables definitive experiments to dissect the contribution of local oxysterol metabolism to vascular phenotypes .

LXR-Independent vs. LXR-Dependent Nuclear Receptor Signaling

7-KC serves as an essential LXR-negative control oxysterol for nuclear receptor transactivation experiments. While 25-OHC and 27-OHC robustly activate LXR-mediated transcription in ARPE-19 cells, 7-KC does not activate LXR yet all three inhibit ER-mediated transcription, creating a precisely defined signaling signature [1]. This functional dichotomy maps to their biosynthetic origins: 7-KC is an autoxidation-derived oxysterol that signals independently of LXR, whereas 25-OHC and 27-OHC are enzymatically-derived LXR agonists [1]. For procurement, 7-KC should be ordered alongside 25-OHC and/or 27-OHC as a matched comparator set whenever LXR-dependent versus LXR-independent oxysterol effects are being dissected, enabling clean experimental interpretation of which downstream effects require LXR engagement.

Application

Selection Property

Validation Focus

Cardiovascular biomarker research

Compound-specific oxysterol standard for LC-MS/MS or GC-MS

Matrix-effect control; differentiation from 7β-OHC; plasma research matrix validation

RPE toxicity and AMD model studies

Autoxidation-derived oxysterol with LXR-independent cytotoxicity

CYP27A1 metabolite detection; LXR signaling exclusion

Vascular function and 11β-HSD1 interconversion

Vasoactive 7-oxysterol with impaired contraction phenotype

Endogenous aortic wall concentration assessment; 7β-OHC as negative control

LXR-independent nuclear receptor signaling

LXR non-agonist oxysterol with ER inhibition

Differential LXR transactivation vs 25/27-OHC; estradiol rescue assays

• [1] Cross-reference to Evidence Items 1–6 in Section 3; see individual Evidence_Item Sources arrays for full citations. View Source